Benzoic acid, 3-methyl-, butyl ester
Overview
Description
“Benzoic acid, 3-methyl-, butyl ester” is a chemical compound with the formula C12H16O2 . It is also known as Butyl m-toluate . The molecular weight of this compound is 192.2542 .
Synthesis Analysis
The synthesis of an ester like “Benzoic acid, 3-methyl-, butyl ester” can be accomplished in several ways. One common method is esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid . Other synthetic pathways to esters also exist. For example, acid chlorides can react with alcohols to yield an ester and hydrochloric acid .
Molecular Structure Analysis
The molecular structure of “Benzoic acid, 3-methyl-, butyl ester” consists of a benzoic acid moiety and a butyl ester group . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
Esters like “Benzoic acid, 3-methyl-, butyl ester” can undergo a variety of chemical reactions. One common reaction is hydrolysis, which can occur under both acidic and basic conditions . In this reaction, the ester is converted back into its constituent alcohol and carboxylic acid .
Physical And Chemical Properties Analysis
The physical and chemical properties of “Benzoic acid, 3-methyl-, butyl ester” are largely determined by its molecular structure. The compound has a molecular weight of 192.2542 . More specific physical and chemical properties were not found in the search results.
Scientific Research Applications
Synthesis and Chemical Properties
- Benzoic acid esters, including butyl benzoate, can be synthesized through transesterification processes, with high conversions and without forming additional byproducts. Catalysts like titanate show high activity in these reactions (Tang & Li, 2004).
- Electron-impact ionization studies on benzoic acid butyl ester provide insights into its molecular ion fragmentation pathways, including the formation of organic acids and radicals. These studies help in understanding the compound's ionization and appearance energies (Opitz, 2007).
Solubility and Chemical Interaction
- The solubility of benzoic acid and its esters, including butyl benzoate, has been studied in various alkanols. These studies help understand the compound's solubility parameters and interaction with different solvents (Restaino & Martin, 1964).
- In propellant grains, benzoic acid esters are investigated for their penetration depth and hydrogen bonding properties. This research is relevant in the context of materials used in small arms deterrent processes (Devine & Brodman, 1980).
Biological and Pharmacological Aspects
- Interaction studies of benzoic acid derivatives, including butyl esters, with glucose transport in human erythrocytes reveal their inhibitory effects and potential medical applications (Lacko, Wittke, & Zimmer, 1981).
- Hydrolysis studies of benzoic acid esters in human skin and subcutaneous fat tissue provide insights into their metabolic processing and implications for their use in pharmaceutical and cosmetic products (Lobemeier, Tschoetschel, Westie, & Heymann, 1996).
Mechanism of Action
Safety and Hazards
Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling esters like "Benzoic acid, 3-methyl-, butyl ester" . Personal protective equipment, including chemical impermeable gloves, should be worn, and adequate ventilation should be ensured .
Future Directions
While specific future directions for “Benzoic acid, 3-methyl-, butyl ester” were not found in the search results, esters in general have a wide range of applications. They are used in various industries, including the perfume, cosmetics, food, drink, and pharmaceutical industries . Future research may focus on the synthesis of new ester compounds, the development of more efficient synthesis methods, and the exploration of new applications for esters .
properties
IUPAC Name |
butyl 3-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-3-4-8-14-12(13)11-7-5-6-10(2)9-11/h5-7,9H,3-4,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KECCQYFSODJESB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=CC=CC(=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20216626 |
Source
|
| Record name | Benzoic acid, 3-methyl-, butyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20216626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6640-77-3 |
Source
|
| Record name | Benzoic acid, 3-methyl-, butyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006640773 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC17900 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17900 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoic acid, 3-methyl-, butyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20216626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | butyl 3-methylbenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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